Cas no 17978-25-5 (4-Bromo-5-(4-bromophenyl)-1H-pyrazole)

• Product Name: 4-Bromo-5-(4-bromophenyl)-1H-pyrazole
• CAS No: 17978-25-5
• MF: C₉H₆Br₂N₂
• MW: 301.965340137482
• CID: 2130295
• Update Time: 2023-08-04

4-Bromo-5-(4-bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(4-bromophenyl)-1H-Pyrazole
• 4-Bromo-5-(4-bromophenyl)-1H-pyrazole

• Inchi： 1S/C9H6Br2N2/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,(H,12,13)
• InChI Key： WHTMOEYMTSXIAJ-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 28.7